Cas no 81323-57-1 (methyl (2S)-4-{(benzyloxy)carbonylamino}-2-hydroxybutanoate)

• Product Name: methyl (2S)-4-{(benzyloxy)carbonylamino}-2-hydroxybutanoate
• CAS No: 81323-57-1
• MF: C₁₃H₁₇NO₅
• MW: 267.277784109116
• CID: 704159
• PubChem ID: 53845259
• Update Time: 2025-06-14

methyl (2S)-4-{(benzyloxy)carbonylamino}-2-hydroxybutanoate Chemical and Physical Properties

Names and Identifiers

• Butanoic acid, 2-hydroxy-4-[[(phenylmethoxy)carbonyl]amino]-, methylester, (S)-
• Butanoic acid, 2-hydroxy-4-[[(phenylmethoxy)carbonyl]amino]-, methyl ester, (S)- (9CI)
• methyl (2S)-4-{(benzyloxy)carbonylamino}-2-hydroxybutanoate

• Inchi： 1S/C13H17NO5/c1-18-12(16)11(15)7-8-14-13(17)19-9-10-5-3-2-4-6-10/h2-6,11,15H,7-9H2,1H3,(H,14,17)/t11-/m0/s1
• InChI Key： GLXHMVRHOZZILU-NSHDSACASA-N
• SMILES： C(OC)(=O)[C@@H](O)CCNC(OCC1=CC=CC=C1)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on methyl (2S)-4-{(benzyloxy)carbonylamino}-2-hydroxybutanoate

Comprehensive Overview of Methyl (2S)-4-{(Benzyloxy)carbonylamino}-2-hydroxybutanoate (CAS No. 81323-57-1)

Methyl (2S)-4-{(benzyloxy)carbonylamino}-2-hydroxybutanoate (CAS No. 81323-57-1) is a chiral ester derivative widely utilized in pharmaceutical and biochemical research. This compound, characterized by its hydroxybutanoate backbone and benzyloxycarbonyl protecting group, plays a pivotal role in peptide synthesis and drug development. Its unique structure combines a hydroxyl group and a carbamate functionality, making it a versatile intermediate for designing bioactive molecules.

In recent years, the demand for chiral building blocks like methyl (2S)-4-{(benzyloxy)carbonylamino}-2-hydroxybutanoate has surged due to advancements in asymmetric synthesis and green chemistry. Researchers are increasingly focusing on sustainable methods to produce such compounds, aligning with global trends toward eco-friendly pharmaceuticals. The compound's stereospecificity is particularly valuable for developing enzyme inhibitors and therapeutic peptides, addressing growing interest in personalized medicine.

The synthesis of CAS No. 81323-57-1 often involves N-protection strategies using benzyloxycarbonyl (Cbz) groups, a technique frequently discussed in organic chemistry forums. This method ensures high yields while minimizing racemization—a critical factor for API (Active Pharmaceutical Ingredient) manufacturing. Its solubility in polar solvents like methanol and dimethylformamide (DMF) further enhances its applicability in liquid-phase reactions.

From an industrial perspective, methyl (2S)-4-{(benzyloxy)carbonylamino}-2-hydroxybutanoate is often referenced in patents related to anticancer agents and neurological drugs. Its hydroxy acid moiety mimics natural metabolites, making it a candidate for prodrug design—a hot topic in drug delivery systems. Analytical techniques such as HPLC and NMR are essential for verifying its enantiomeric purity, a recurring theme in quality control discussions.

Emerging applications include its use in bioconjugation for targeted therapies, leveraging its reactive sites for linker chemistry. This aligns with the rise of ADC (Antibody-Drug Conjugate) research, a trending subject in oncology journals. Additionally, its stability under mild conditions makes it suitable for solid-phase peptide synthesis (SPPS), a technique dominating biotechnology workflows.

In summary, CAS No. 81323-57-1 exemplifies the intersection of chiral chemistry and pharmaceutical innovation. Its adaptability to green synthesis protocols and relevance in cutting-edge drug discovery ensure its continued prominence in scientific literature. As the industry shifts toward precision medicine, compounds like this will remain at the forefront of molecular design.